N-(2-Amino-3-chloropropyl)-2-prop-2-enoxy-5-(trifluoromethyl)benzamide;hydrochloride

• IUPAC Name: N-(2-amino-3-chloropropyl)-2-prop-2-enoxy-5-(trifluoromethyl)benzamide;hydrochloride
• InChI: InChI=1S/C14H16ClF3N2O2.ClH/c1-2-5-22-12-4-3-9(14(16,17)18)6-11(12)13(21)20-8-10(19)7-15;/h2-4,6,10H,1,5,7-8,19H2,(H,20,21);1H
• InChI Key: VMZRKPRGCCUVSR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=C(C=C1)C(F)(F)F)C(=O)NCC(CCl)N.Cl
• Molecular Formula: C14H17Cl2F3N2O2
• Molecular Weight: 373.2 g/mol

Description

N-(2-Amino-3-chloropropyl)-2-prop-2-enoxy-5-(trifluoromethyl)benzamide;hydrochloride is a useful research compound. Its molecular formula is C14H17Cl2F3N2O2 and its molecular weight is 373.2. The purity is usually 95%.
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Scientific Research Applications

Antiarrhythmic Activity

Compounds with trifluoroethoxy ring substituents and a heterocyclic amide side chain, similar in structural complexity to the chemical , have been evaluated for their potential as oral antiarrhythmic agents. One such compound, flecainide acetate, was identified as having significant antiarrhythmic activity and was chosen for clinical trials (Banitt et al., 1977).

Chemical Synthesis and Reactivity

Studies on 3-Amino-3-deoxy-2,4,5,6-tetra-O-methyl-D-altronic acid hydrochloride and its derivatives reveal insights into chemical synthesis routes and reactivity of amino acid derivatives, which can be relevant for the synthesis and application of complex benzamides (García-Martín et al., 2001).

Synthesis of Alpha-Ketoamides

The efficient synthesis of alpha-ketoamides from acyl chlorides and alpha-isocyanoacetamides, leading to 2-acyl-5-aminooxazoles, demonstrates a chemical reaction pathway that might be relevant for synthesizing or modifying compounds like N-(2-Amino-3-chloropropyl)-2-prop-2-enoxy-5-(trifluoromethyl)benzamide; hydrochloride (Mossetti et al., 2010).

Antipathogenic Activity

Research on thiourea derivatives, including their synthesis, spectroscopic properties, and antipathogenic activity, shows the potential for such compounds to act against bacterial growth and biofilm formation, which might be applicable to related benzamides (Limban et al., 2011).

Herbicidal Activity

The discovery of benzamides as herbicidally active agents on various grasses points to the potential agricultural applications of similar compounds. N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, in particular, was found to have significant utility in controlling undesirable vegetation (Viste et al., 1970).